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Compound of Interest

Compound Name:
alpha-Methyl-gamma-

butyrolactone

Cat. No.: B162315 Get Quote

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling alpha-Methyl-gamma-butyrolactone in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Chemical Safety and Hazard Information:

alpha-Methyl-gamma-butyrolactone is a combustible liquid that can cause skin and serious

eye irritation.[1][2][3] It is crucial to handle this chemical with appropriate safety measures to

prevent exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE) Protocol
Engineering controls, such as a chemical fume hood and readily accessible eyewash stations

and safety showers, are essential when working with alpha-Methyl-gamma-butyrolactone.

The following personal protective equipment must be worn:
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Body Part PPE Recommendation
Specifications and Best

Practices

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles.

Must meet ANSI Z87.1

standards. A face shield may

be necessary for splash

hazards.[4]

Hands
Chemical-resistant gloves

(e.g., Nitrile).

Inspect gloves for integrity

before use. Double gloving

may be appropriate for larger

quantities.[4][5][6]

Body Laboratory coat.

A chemical-resistant apron

over the lab coat is

recommended for larger

quantities or splash risks.[5]

Respiratory
Type ABEK (EN14387)

respirator filter or equivalent.

Use in a well-ventilated area,

preferably a chemical fume

hood, to minimize inhalation.[7]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure work is conducted in a well-ventilated area, such as a certified chemical fume hood.

[5]

Assemble all necessary equipment and reagents.

Don the appropriate PPE as outlined in the table above.

Have a spill kit readily accessible.[5]

2. Handling:

Keep the container tightly closed when not in use.[8]
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Avoid contact with skin, eyes, and clothing.[8]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[2][9]

Do not eat, drink, or smoke in the handling area.[8]

3. Post-Handling:

Thoroughly clean the work area.

Decontaminate any used equipment.

Remove PPE in the correct order to prevent self-contamination.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[8]

Disposal Plan
All waste containing alpha-Methyl-gamma-butyrolactone must be treated as hazardous

chemical waste and disposed of in accordance with local, state, and federal regulations.

Liquid Waste:

Collect all liquid waste in a designated, sealed, and clearly labeled hazardous waste

container.

Solid Waste:

Collect any contaminated solid waste (e.g., paper towels, gloves) in a separate, sealed,

and labeled hazardous waste container.

Empty Containers:

Triple-rinse empty containers with a suitable solvent.

Collect the rinsate as hazardous liquid waste.

Deface the original label on the empty container before disposal.[5]
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Below is a logical workflow for the safe handling of alpha-Methyl-gamma-butyrolactone.

Safe Handling Workflow for alpha-Methyl-gamma-butyrolactone

Preparation Handling Cleanup & Disposal

Don PPE Verify Fume Hood Operation Prepare Spill Kit Transfer Chemical Perform Experiment Seal Container Decontaminate Workspace Segregate Waste Doff PPE Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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